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Compound of Interest

Compound Name: Terbufos sulfone

Cat. No.: B165061

CAS Number: 56070-16-7

Synonyms: TERBUFOSSULPHONE; S-((Tert-Butylsulfonyl)Methyl) O,O-Diethyl
Phosphorodithioate; Phosphorodithioic acid, S-(((1,1-dimethylethyl)sulfonyl)methyl) O,O-diethyl
ester[1]

This technical guide provides an in-depth overview of Terbufos sulfone, a significant
metabolite of the organophosphate insecticide Terbufos. This document is intended for
researchers, scientists, and professionals in drug development and toxicology, offering detailed
information on its chemical properties, synthesis, analytical methods, and biological effects.

Chemical and Physical Properties

Terbufos sulfone is a metabolite of the insecticide Terbufos.[2] Its formation occurs through
the oxidation of Terbufos, a process that happens in the environment and within organisms.[2]
The physicochemical properties of Terbufos sulfone are summarized in the table below.
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Property Value Reference
Molecular Formula C9H2104PS3 [1]
Molecular Weight 320.43 g/mol [1]
XLogP3 2.5 [1]

H300: Fatal if swallowedH310:
GHS Hazard Statements Fatal in contact with skinH330:  [1]
Fatal if inhaled

Synthesis

Terbufos sulfone is synthesized from its parent compound, Terbufos, through oxidation. While
specific laboratory synthesis protocols can vary, the general principle involves the oxidation of
the sulfide group in Terbufos to a sulfone.

Conceptual Synthesis Workflow:
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Oxidizing Agent

Terbufos (e.g., m-CPBA, H202)

Oxidation
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(e.g., dichloromethane)

Terbufos Sulfoxide
(Intermediate)

Further
Oxidation

Terbufos Sulfone
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Sample Extraction

Soil/Sediment Sample

y

Add Methanol:Water (90:10 v/v)

y

Extract

Sample Cleanup

Solid Phase Extraction (SPE)

:

Elute and Reconstitute in
Acetonitrile:Water (60:40 v/v)

Analysis

LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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